Cas no 876670-07-4 (8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876670-07-4
• MF: C₁₈H₁₆ClN₅O₃
• MW: 385.804342269897
• CID: 5476211

8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-chlorophenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)- (9CI)
• 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H16ClN5O3/c1-10-8-22-14-15(21(3)18(27)23(16(14)26)9-11(2)25)20-17(22)24(10)13-6-4-5-12(19)7-13/h4-8H,9H2,1-3H3
• InChI Key： NVFVWVYUCIEIEJ-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=CC(Cl)=C3)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 521.2±60.0 °C(Predicted)
• pka: 6.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 876670-07-4)

The compound 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 876670-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of adenosine receptors, particularly the A2A and A2B subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high binding affinity to A2A receptors, with an IC50 value in the nanomolar range. The study further elucidated its potential as a therapeutic agent for neurodegenerative diseases, such as Parkinson's disease, by modulating dopaminergic neurotransmission.

In addition to its neurological applications, research has also explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential utility in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for this compound have also been refined in recent years. A 2023 study in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 8-(3-chlorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold for the development of novel therapeutics targeting adenosine receptors and inflammatory pathways. Continued research efforts are expected to unlock its full potential in the coming years.